Cas no 30357-98-3 (4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine)

• Product Name: 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine
• CAS No: 30357-98-3
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 307336
• PubChem ID: 35017
• Update Time: 2025-06-10

4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-dimethoxy-N-methyl-
• 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine
• 2-methylamino-4,6-dimethoxy-1,3,5-triazine
• 30357-98-3
• KOLSVEAVURMFES-UHFFFAOYSA-N
• AKOS012157314
• DTXSID90275164
• EN300-1254816
• 4,6-dimethoxy-2-methylamino-1,3,5-triazine
• SCHEMBL33144

• Inchi： 1S/C6H10N4O2/c1-7-4-8-5(11-2)10-6(9-4)12-3/h1-3H3,(H,7,8,9,10)
• InChI Key： KOLSVEAVURMFES-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(N=C(N=1)NC)OC

Computed Properties

• Exact Mass: 170.0805
• Monoisotopic Mass: 170.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.246
• Boiling Point: 302.7°Cat760mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.549
• PSA: 69.16

Additional information on 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine

Introduction to 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine (CAS No. 30357-98-3)

4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine, identified by its Chemical Abstracts Service (CAS) number 30357-98-3, is a heterocyclic organic compound belonging to the triazine family. This compound features a central triazine ring substituted with methoxy and methyl groups, making it a versatile intermediate in synthetic chemistry and pharmaceutical applications. The unique structural properties of this molecule contribute to its reactivity and potential utility in various chemical transformations.

The triazine core of 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine serves as a scaffold for further functionalization, enabling the synthesis of more complex derivatives. Its molecular structure allows for interactions with biological targets, making it a candidate for drug discovery and development. Recent advancements in medicinal chemistry have highlighted the importance of triazine derivatives in designing novel therapeutic agents due to their ability to modulate enzyme activity and cellular processes.

In the context of modern pharmaceutical research, 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine has garnered attention for its potential role in developing treatments for metabolic disorders and inflammatory conditions. Studies have demonstrated that modifications of the triazine ring can enhance binding affinity to specific receptors or enzymes. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The presence of methoxy and methyl substituents influences the electronic distribution of the molecule, affecting its pharmacokinetic behavior and bioavailability.

The synthesis of 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The dimethoxy substituents at the 4 and 6 positions enhance the compound's solubility in polar solvents, facilitating its use in solution-phase reactions. Additionally, the N-methyl group contributes to steric hindrance and can influence metabolic stability post-administration. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups with high precision.

Recent research has also explored the agrochemical applications of 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine. Triazine-based compounds are well-known for their herbicidal properties due to their ability to inhibit photosynthesis or amino acid biosynthesis in plants. The structural flexibility of this molecule allows for the design of selective herbicides that target specific weed species while minimizing toxicity to crops. Field trials have shown promising results when incorporating derivatives of this compound into formulations designed for sustainable agriculture.

The chemical reactivity of 4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine makes it a valuable building block for polymer chemistry as well. Its ability to undergo polymerization reactions enables the creation of novel materials with tailored properties. For example, triazine-based polymers have been developed for use in coatings that exhibit enhanced durability and resistance to environmental degradation. These materials are particularly useful in industrial applications where chemical stability is critical.

In conclusion,4,6-dimethoxy-N-methyl-1,3,5-triazin-2-amine (CAS No. 30357-98-3) is a multifunctional compound with significant potential in pharmaceuticals、agrochemicals，and materials science。Ongoing research continues to uncover new applications for this molecule，underscoring its importance as a chemical intermediate. As synthetic techniques evolve，the accessibility and utility of derivatives like this will likely expand，further driving innovation across multiple scientific disciplines.